Cas no 62224-10-6 (Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl-)

Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl- structure
62224-10-6 structure
Product Name:Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl-
CAS No:62224-10-6
MF:C12H15NO2
MW:205.253003358841
CID:453705
PubChem ID:71388615
Update Time:2025-04-19

Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl-
    • 3,5-bis(methoxymethyl)-4-methylbenzonitrile
    • DTXSID30810674
    • 62224-10-6
    • Inchi: 1S/C12H15NO2/c1-9-11(7-14-2)4-10(6-13)5-12(9)8-15-3/h4-5H,7-8H2,1-3H3
    • InChI Key: HFCDGVRRSHPXLF-UHFFFAOYSA-N
    • SMILES: O(C)CC1C=C(C#N)C=C(COC)C=1C

Computed Properties

  • Exact Mass: 205.11035
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.